Cas no 73963-32-3 (5-(chloromethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole)

• Product Name: 5-(chloromethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole
• CAS No: 73963-32-3
• MF: C₈H₁₃ClN₄
• MW: 200.66861987114
• MDL: MFCD16653051
• CID: 4165138
• PubChem ID: 13020224
• Update Time: 2025-05-26

5-(chloromethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-(chloromethyl)-1-cyclohexyl-
• 5-(chloromethyl)-1-cyclohexyl-1H-tetrazole
• 5-(chloromethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole
• 73963-32-3
• SCHEMBL3091610
• 5-(chloromethyl)-1-cyclohexyltetrazole
• AKOS005208299
• 846-163-9
• F2147-0289
• EN300-236806
• 1-cyclohexyl-5-chloromethyltetrazol
• NZFAKRBFJHGTDE-UHFFFAOYSA-N
• YCA96332

• MDL： MFCD16653051
• Inchi： 1S/C8H13ClN4/c9-6-8-10-11-12-13(8)7-4-2-1-3-5-7/h7H,1-6H2
• InChI Key： NZFAKRBFJHGTDE-UHFFFAOYSA-N
• SMILES： ClCC1=NN=NN1C1CCCCC1

Computed Properties

• Exact Mass: 200.0828741g/mol
• Monoisotopic Mass: 200.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 5-(chloromethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole

Comprehensive Overview of 5-(Chloromethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole (CAS No. 73963-32-3)

The compound 5-(chloromethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole (CAS No. 73963-32-3) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. Its unique structural features, including the tetrazole ring and chloromethyl functional group, make it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, polymer modification, and catalytic systems.

One of the most searched questions related to 5-(chloromethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole revolves around its synthesis and reactivity. The tetrazole core is known for its high stability and nitrogen-rich composition, which is valuable in designing energetic materials and pharmaceuticals. The chloromethyl group, on the other hand, offers a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. This dual functionality makes CAS No. 73963-32-3 a subject of interest in green chemistry initiatives, where researchers aim to develop sustainable synthetic routes.

In recent years, the demand for 5-(chloromethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole has surged due to its role in the development of novel biocompatible polymers and drug delivery systems. The compound's ability to act as a crosslinking agent or a monomer precursor has been explored in biomedical engineering, particularly in creating hydrogels and controlled-release formulations. Additionally, its cyclohexyl moiety contributes to enhanced lipophilicity, which is crucial for improving the bioavailability of therapeutic agents.

Another trending topic linked to this compound is its potential in catalysis and coordination chemistry. The tetrazole ring can serve as a ligand for metal ions, facilitating the design of efficient catalytic systems for organic transformations. This application aligns with the growing focus on atom-efficient reactions and renewable feedstocks, addressing key challenges in modern chemical manufacturing. Researchers are also investigating its use in photocatalysis, where its electronic properties could enable light-driven processes.

From a commercial perspective, suppliers and distributors of 5-(chloromethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole often highlight its high purity and scalability as critical selling points. The compound's CAS No. 73963-32-3 is frequently referenced in procurement databases, reflecting its importance in industrial and academic settings. Quality control measures, such as HPLC and NMR analysis, are essential to ensure consistency, especially when the compound is used in sensitive applications like pharmaceutical intermediates or advanced materials.

Environmental and safety considerations are also prominent in discussions about 73963-32-3. While the compound itself is not classified as hazardous under standard regulations, proper handling and storage are recommended to prevent degradation or unintended reactions. The chloromethyl group, in particular, requires careful management to avoid side reactions during synthesis or processing. These precautions are part of broader efforts to promote responsible chemical practices in research and industry.

In summary, 5-(chloromethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole (CAS No. 73963-32-3) is a multifaceted compound with wide-ranging applications. Its structural attributes, including the tetrazole ring and chloromethyl functionality, make it a valuable tool for chemists and engineers. As interest in sustainable chemistry and advanced materials grows, this compound is likely to remain a focal point for innovation and discovery.